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Compound of Interest

Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Executive Summary
The structural elucidation of C.I. Vat Black 16 (C.I. 59855), commercially known as

Indanthrene Black BB, represents a quintessential challenge in organic analysis. Unlike soluble

active pharmaceutical ingredients (APIs), Vat Black 16 is a "supra-molecular" polycyclic

aromatic hydrocarbon (PAH) designed for extreme insolubility.[1]

This guide moves beyond basic textbook definitions to provide a rigorous, self-validating

analytical framework. We treat Vat Black 16 not merely as a dye, but as a complex organic

system requiring advanced solid-state characterization techniques adapted from polymer

science and material physics.[1]

Part 1: Chemical Identity & Theoretical Framework
The Violanthrone Core
At its core, Vat Black 16 is a derivative of Violanthrone (Dibenzanthrone). The fundamental

challenge in its elucidation is distinguishing the specific functionalization that shifts the
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electronic absorption from the deep blue of violanthrone to the neutral black of the final

pigment.

Parent Structure: Violanthrone (

).[1]

Vat Black 16 Modification: Nitration.[2] The commercial dye is typically a mixture of mono-

and di-nitroviolanthrone isomers.[1] Upon application (vatting), these nitro groups are often

reduced to amino groups, which may then undergo oxidative coupling on the fiber, creating a

complex polymeric network.

The Solubility Paradox
Standard solution-state NMR (

,

) and HPLC are rendered useless by the dye's design.[1] The planar, graphitic stacking of the
violanthrone core creates high lattice energy, making it insoluble in water, ethanol, and most
organic solvents.

Implication for Protocol:

Solvent: Analysis requires "super-solvents" like concentrated sulfuric acid (

) or high-boiling solvents (1,2,4-trichlorobenzene) at elevated temperatures (

).[1]

State: Primary structural confirmation must occur in the solid state.

Part 2: Analytical Modalities (The "How-To")
Mass Spectrometry: MALDI-TOF (The Gold Standard)
For insoluble PAHs, Matrix-Assisted Laser Desorption/Ionization (MALDI) is the only viable

ionization technique that prevents thermal decomposition before detection.[1]

Protocol:
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Matrix Selection: Use TCNQ (7,7,8,8-tetracyanoquinodimethane) or Dithranol.[1] These

matrices are electron-deficient and stack well with the PAH core of Vat Black 16.[1]

Sample Prep: Solvent-free method.[1] Grind 1 mg of Vat Black 16 with 50 mg of matrix in

a ball mill to ensure molecular-level mixing without solvation.

Mode: Reflectron mode (positive and negative).

Target Ions: Look for the molecular ion peak

at ~501 Da (Mononitro-violanthrone) and ~546 Da (Dinitro-violanthrone).[1]

Causality: The laser energy is absorbed by the matrix and transferred to the dye, ejecting

it into the gas phase without the need for solubility.

Solid-State NMR ( CP-MAS)
Since the molecule cannot tumble in solution to average out anisotropic interactions, we

employ Cross-Polarization Magic Angle Spinning (CP-MAS).[1]

Protocol:

Spin Rate: High speed (>15 kHz) to remove chemical shift anisotropy (CSA) sidebands.

Contact Time: 2-5 ms.

Diagnostic Peaks:

Carbonyl (

): ~180-185 ppm (Quinone system).[1]

Aromatic Core: Broad cluster at 120-140 ppm.[1]

C-N (Nitro bearing carbons): Distinct shifts around 145-150 ppm, often broadened by

quadrupolar coupling to

.[1]
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Halochromism (Wet Chemical Verification)
A rapid, self-validating test to confirm the vat nature and the anthraquinone backbone.

Step 1: Dissolve 5 mg in 2 mL concentrated

.

Observation: Deep Violet/Purple solution.[1] (Characteristic of the violanthrone core).

Step 2: Dilute cautiously with water.

Observation: Precipitates back to a Greenish-Black solid.[1]

Step 3: Vatting (Reduction).[1] Add NaOH + Sodium Dithionite (

).[1]

Observation: Solution turns Blue (Leuco form).[1]

Part 3: Synthesis & Elucidation Visualized[1]
Synthesis Pathway Diagram
This diagram illustrates the derivation of Vat Black 16 from the Benzanthrone precursor,

establishing the logical chemical lineage.

Benzanthrone
(Precursor)

Alkali Fusion
(KOH, Oxidative Coupling)

 x2 Dimerization Violanthrone
(C.I. Vat Blue 20)

Nitration
(HNO3/H2SO4)

Vat Black 16
(Nitro-Violanthrone)

 + NO2 Groups

Click to download full resolution via product page

Caption: Synthesis pathway from Benzanthrone dimerization to the nitrated Vat Black 16
product.

Analytical Decision Matrix
A self-validating workflow for confirming the structure of an unknown black vat dye.[1]
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Instrumental Analysis

Unknown Black Powder

Solubility Test
(Water, EtOH, Tol)

Insoluble

 No Dissolution

Conc. H2SO4 Test

Violet Solution
(Violanthrone Core)

MALDI-TOF MS
(Matrix: Dithranol)

Solid State 13C NMR
(CP-MAS)

FT-IR (ATR)
(Detect -NO2 Sym/Asym)

Data Fusion:
MW ~501/546 + C=O Signal + NO2 Stretch

CONFIRMED:
C.I. Vat Black 16

Click to download full resolution via product page

Caption: Integrated analytical workflow combining wet chemistry and solid-state spectroscopy.
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Part 4: Data Summary & Reference Standards
Spectroscopic Fingerprint Table
Use this table to validate experimental data against theoretical expectations.

Analytical Mode Parameter
Expected
Value/Observation

Structural Insight

Appearance Visual
Black/Dark Grey

Powder

High conjugation,

crystalline packing.[1]

H2SO4 Solution Color Dark Violet / Purple

Confirms Violanthrone

backbone

(Halochromism).[1]

Vat (Reduction) Color Blue

Formation of soluble

leuco-salt

(Hydroquinone form).

[1]

FT-IR (ATR) Wavenumber 1650
Quinone

stretch.[1]

FT-IR (ATR) Wavenumber 1530 & 1350

Nitro (

)

asymmetric/symmetric

stretch.[1]

MALDI-TOF m/z (Positive)
501.5 (Mono) / 546.5

(Di)

Molecular weight of

Nitro-Violanthrone

derivatives.[1]

Elemental Nitrogen % ~5.5 - 6.0%

Confirms presence of

nitrogen (absent in

pure Violanthrone).[1]

Part 5: Safety & Toxicology Note
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While Vat Black 16 is used in textiles, the nitro groups present a specific toxicological profile

relevant to researchers:

Reduction Risks: In vivo reduction of nitro-PAHs can generate nitroso-intermediates or

aromatic amines, which are potential genotoxins.[1]

Handling: Always handle the dry powder in a fume hood with HEPA filtration (N95/P100

minimum) to prevent inhalation of micro-particulates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Violanthrone - Wikipedia [en.wikipedia.org]

2. US3221062A - Nitration process - Google Patents [patents.google.com]

3. chromadyes.com [chromadyes.com]

4. worlddyevariety.com [worlddyevariety.com]

5. worlddyevariety.com [worlddyevariety.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#technical-deep-dive-structural-elucidation-of-c-i-vat-black-16
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://chromadyes.com/product/vat-black-16-vat-grey-bb/
http://www.worlddyevariety.com/vat-dyes/vat-black-16.html
http://www.worlddyevariety.com/vat-dyes/vat-black-1.html
https://www.chinainterdyes.com/vat-dye/vat-black-16.html
https://www.dayglo.in/vat_dyes.html
https://m.chemicalbook.com/ProductCatalog_EN/161114.htm
https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#technical-deep-dive-structural-elucidation-of-c-i-vat-black-16
https://www.worlddyevariety.com/vat-dyes/vat-black-16.html
https://en.wikipedia.org/wiki/Violanthrone
http://www.worlddyevariety.com/vat-dyes/vat-black-16.html
https://en.wikipedia.org/wiki/Violanthrone
https://pubchem.ncbi.nlm.nih.gov/compound/8317
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://www.ias.ac.in/article/fulltext/seca/028/03/0111-0124
https://en.wikipedia.org/wiki/Violanthrone
https://www.benchchem.com/product/b074306?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Violanthrone
https://patents.google.com/patent/US3221062A/en
https://chromadyes.com/product/vat-black-16-vat-grey-bb/
http://www.worlddyevariety.com/vat-dyes/vat-black-16.html
http://www.worlddyevariety.com/vat-dyes/vat-black-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. VAT BLACK 16|CAS NO.1328-19-4 [chinainterdyes.com]

7. Dayglo Color Corporation [dayglo.in]

8. Vat Dyes [m.chemicalbook.com]

9. ias.ac.in [ias.ac.in]

To cite this document: BenchChem. [Technical Deep Dive: Structural Elucidation of C.I. Vat
Black 16]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074306/docs#technical-deep-dive-structural-
elucidation-of-c-i-vat-black-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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